Cas no 531-73-7 (Acridine-3,6-diamine dihydrochloride)

Acridine-3,6-diamine dihydrochloride is a dihydrochloride salt derivative of acridine-3,6-diamine, commonly utilized as a fluorescent dye and intercalating agent in biochemical and molecular biology research. Its planar acridine structure enables strong binding to nucleic acids, making it valuable for DNA and RNA staining applications. The dihydrochloride form enhances solubility in aqueous solutions, facilitating its use in various experimental conditions. This compound exhibits high photostability and fluorescence quantum yield, ensuring reliable detection in microscopy and flow cytometry. Its specificity for nucleic acids and compatibility with standard protocols underscore its utility in genetic and cytogenetic studies.
Acridine-3,6-diamine dihydrochloride structure
531-73-7 structure
Product Name:Acridine-3,6-diamine dihydrochloride
CAS No:531-73-7
MF:C13H13Cl2N3
MW:282.168420553207
CID:375621
PubChem ID:10750
Update Time:2025-06-13

Acridine-3,6-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3,6-Acridinediamine,hydrochloride (1:2)
    • 3,6-diaminoacridine dihydrochloride
    • acridine-3,6-diamine,dihydrochloride
    • 2,8-Diaminoacridinium chloride hydrochloride
    • 3,6-Diaminoacridinium chloride hydrochloride
    • ACRIDINE,3,6-DIAMINO-,DIHYDROCHLORIDE
    • EINECS 208-515-4
    • proflavin.2HCl
    • Proflavine dihydrochloride
    • ACRIDINE, 3,6-DIAMINO-, DIHYDROCHLORIDE
    • AKOS024407533
    • CHEBI:74723
    • PROFLAVINE DIHYDROCHLORIDE [WHO-DD]
    • UNII-86EZ5R5IR1
    • Acridine-3,6-diamine dihydrochloride
    • DTXSID80967622
    • CHEMBL2105299
    • 3-amino-6-ammonioacridinium dichloride
    • 86EZ5R5IR1
    • FT-0632320
    • Proflavine dihydrochloride [NF]
    • acridine-3,6-diamine;dihydrochloride
    • NS00079880
    • PROFLAVINE DIHYDROCHLORIDE [MI]
    • Acridine-3,6-diaminedihydrochloride
    • Acridine-3,6-diamine--hydrogen chloride (1/2)
    • Q27144858
    • 3,6-ACRIDINEDIAMINE DIHYDROCHLORIDE
    • 3,6-Acridinediamine, dihydrochloride
    • SCHEMBL865664
    • 531-73-7
    • 2,8-Diaminoacridine dihydrochloride
    • Proflavine (Dihydrochloride)
    • Inchi: 1S/C13H11N3.2ClH/c14-10-3-1-8-5-9-2-4-11(15)7-13(9)16-12(8)6-10;;/h1-7H,14-15H2;2*1H
    • InChI Key: YHIHFKAEJAVELI-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1C2C=C(C=CC=2C=C2C=CC(=CC=12)N)N

Computed Properties

  • Exact Mass: 281.04900
  • Monoisotopic Mass: 281.0486528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.93000
  • LogP: 5.31880

Acridine-3,6-diamine dihydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Acridine-3,6-diamine dihydrochloride Pricemore >>

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Additional information on Acridine-3,6-diamine dihydrochloride

Comprehensive Overview of Acridine-3,6-diamine dihydrochloride (CAS No. 531-73-7): Properties, Applications, and Research Insights

Acridine-3,6-diamine dihydrochloride (CAS No. 531-73-7), a derivative of the acridine family, is a chemically significant compound widely utilized in biochemical and pharmaceutical research. Its molecular structure, featuring a planar tricyclic aromatic core with amino substituents at the 3 and 6 positions, enables unique interactions with nucleic acids and proteins. This property makes it invaluable in fluorescence staining, DNA intercalation studies, and molecular probe development. Researchers frequently employ this compound due to its high affinity for nucleic acids, which is critical for genomic research and diagnostic applications.

In recent years, the demand for Acridine-3,6-diamine dihydrochloride has surged, driven by advancements in cancer research and antimicrobial agent development. Its ability to intercalate into DNA and inhibit replication has positioned it as a candidate for studying chemotherapeutic mechanisms. Additionally, its fluorescent properties are leveraged in live-cell imaging and high-throughput screening, aligning with the growing interest in precision medicine and targeted therapy. Users searching for "acridine derivatives in cancer therapy" or "fluorescent DNA markers" will find this compound highly relevant to their inquiries.

The synthesis and purification of Acridine-3,6-diamine dihydrochloride adhere to stringent protocols to ensure high purity (>98%), as impurities can affect its optical properties and binding efficiency. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed for quality control. These measures are essential for applications requiring reproducibility, such as diagnostic kit manufacturing or academic research. The compound’s stability under controlled storage conditions (e.g., -20°C, desiccated) further enhances its utility in long-term studies.

Beyond life sciences, Acridine-3,6-diamine dihydrochloride finds niche applications in material science, particularly in designing organic semiconductors and photocatalysts. Its conjugated aromatic system facilitates electron delocalization, a property exploited in optoelectronic devices. This interdisciplinary relevance has spurred discussions on platforms like ResearchGate, where queries such as "acridine-based materials for solar cells" reflect broader interest in sustainable technologies.

Environmental and safety considerations are paramount when handling Acridine-3,6-diamine dihydrochloride. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and fume hoods are recommended during use. Disposal protocols align with institutional guidelines for organic salts, minimizing ecological impact. These precautions address common user concerns about "safe handling of fluorescent dyes" and "lab waste management," topics frequently searched in scientific forums.

In summary, Acridine-3,6-diamine dihydrochloride (CAS No. 531-73-7) is a versatile compound bridging biomedical research and advanced materials. Its dual functionality as a nucleic acid probe and photoactive material underscores its cross-disciplinary importance. As research trends evolve toward multifunctional compounds, this acridine derivative remains a focal point for innovation, answering pressing questions in both healthcare and green technology.

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